3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C24H30N2O3/c1-19-17-25-12-7-22(19)29-18-20-8-13-26(14-9-20)23(27)24(10-15-28-16-11-24)21-5-3-2-4-6-21/h2-7,12,17,20H,8-11,13-16,18H2,1H3
• InChI Key: BYZUKEOAODJZBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol
• CAS No.: 2640830-41-5

Description

3-Methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine (3M4POP) is a novel compound that has recently been studied for its potential therapeutic applications. 3M4POP is a member of the piperidine family, which is a class of cyclic organic compounds with a nitrogen atom in the center of the ring. This compound has attracted attention due to its unique structure and potential therapeutic properties.

Scientific Research Applications

3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine has been studied for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. It has been shown to have a range of effects on the central nervous system, including anxiolytic, antidepressant, and anticonvulsant properties. It has also been studied for its potential anti-inflammatory and anti-cancer properties. In addition, this compound has been studied for its potential use in the treatment of Alzheimer’s disease.

Mechanism of Action

The mechanism of action of 3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine is not yet fully understood. However, it is thought to act by modulating the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine. It is believed that this compound may also act as an agonist at the 5-HT1A receptor, which is a serotonin receptor that is known to be involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the reuptake of serotonin and norepinephrine, which can lead to increased levels of these neurotransmitters in the brain. It has also been shown to increase levels of GABA, which is an inhibitory neurotransmitter that plays an important role in regulating mood and anxiety. In addition, this compound has been shown to modulate the expression of certain genes involved in the regulation of cell growth and death.

Advantages and Limitations for Lab Experiments

3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it an attractive compound for research studies. Additionally, this compound has a wide range of potential therapeutic applications, making it an interesting compound to study. However, there are also limitations to its use. For example, it is a relatively new compound and its mechanism of action is not yet fully understood. Additionally, its effects on the central nervous system can vary depending on the dose and the individual.

Future Directions

There are a number of potential future directions for research on 3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine. These include further studies into its mechanism of action, the development of new delivery systems for the compound, and the exploration of its potential therapeutic applications in other areas such as cancer and inflammation. Additionally, further research could be conducted into its potential use in the treatment of neurodegenerative diseases such as Alzheimer’s disease. Finally, further research could be conducted into the potential side effects of this compound and the development of strategies to mitigate these effects.

Synthesis Methods

3-methyl-4-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine can be synthesized by a process known as the Suzuki coupling reaction. This reaction involves the reaction of an organoboron compound with a halide or an alkyl halide. The reaction is carried out in the presence of a palladium catalyst and a base. The resulting product is a pyridine ring with the desired substituents.